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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Amino-5-nitrobenzophenone is a key chemical intermediate, primarily recognized for its

role in the synthesis of various pharmaceuticals, including benzodiazepines like nitrazepam

and flunitrazepam.[1][2] Its availability, purity, and cost are critical considerations for

researchers and developers in the fields of medicinal chemistry and pharmacology. This

technical guide provides a comprehensive overview of the commercial availability of 2-Amino-
5-nitrobenzophenone, a detailed list of suppliers, and technical data to assist in sourcing this

compound for research and development purposes.

Chemical Properties and Identifiers
A foundational understanding of the physicochemical properties of 2-Amino-5-
nitrobenzophenone is essential for its proper handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 1775-95-7 [1][2][3][4][5][6]

Molecular Formula C₁₃H₁₀N₂O₃ [1][2][4][5][6]

Molecular Weight 242.23 g/mol [1][2][4][5][6]

Appearance
Yellow to orange crystalline

powder
[3][6][7]

Melting Point 161-168 °C [1][5]

Purity (Typical) ≥98% [2][3][8]

Synonyms

(2-Amino-5-

nitrophenyl)phenylmethanone,

5-Nitro-2-aminobenzophenone

[1][2]

Commercial Suppliers and Availability
2-Amino-5-nitrobenzophenone is readily available from a variety of chemical suppliers,

ranging from large multinational corporations to more specialized chemical synthesis

companies. The tables below summarize a selection of prominent suppliers, their product

offerings, and typical availability.
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Supplier Product Number(s) Purity
Available
Quantities

Sigma-Aldrich (Merck) 211737 ≥98% 25 g, 100 g

Thermo Scientific

(Alfa Aesar)
A1134 98% 100 g

TCI (Tokyo Chemical

Industry)
A1134 >98.0% (HPLC) 25 g, Bulk

Biosynth FA17471 Not specified
0.1 kg, 0.25 kg, 0.5

kg, 1 kg, 2 kg

Cayman Chemical 37876 ≥98% 1 mg, 5 mg

Regional and Specialized Suppliers
Supplier Location Purity Notes

A B Enterprises Mumbai, India 98%
Manufacturer and

supplier.[5]

SDI Gujarat, India 98% min, 99% min

Manufacturer and

supplier, offers bulk

packing.[6]

Xiamen Hisunny

Chemical Co.,Ltd
China Not specified Supplier.[9]

Jiangsu Jingye

Pharmaceutical Co.,

Ltd.

China Not specified

Manufacturer of

related compounds.

[10]

ChemicalBook Online Directory Varies

Lists multiple

suppliers, primarily

from China.[7]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.
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Sourcing Workflow
The process of acquiring 2-Amino-5-nitrobenzophenone for research purposes can be

streamlined by following a logical workflow. The diagram below illustrates the key decision-

making steps involved.
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Identify Research Need for
2-Amino-5-nitrobenzophenone

Define Required Specifications
(Purity, Quantity)

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI, PubChem)

Compare Suppliers
(Price, Availability, Lead Time)

Select Optimal Supplier

Request Quotation

Place Purchase Order

Receive and Review
Safety Data Sheet (SDS)

Perform Incoming Quality Control
(e.g., Melting Point, Spectroscopy)

Store Compound Appropriately
(10°C - 25°C, protect from light)

Proceed with
Experimental Use
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Caption: Workflow for sourcing 2-Amino-5-nitrobenzophenone.
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Experimental Protocol: Synthesis of 2-Amino-5-
nitrobenzophenone
For researchers interested in the synthesis of this compound, a common method is the Friedel-

Crafts acylation of p-nitroaniline with benzoyl chloride.[1] The following protocol is adapted from

a patented procedure.[11]

Disclaimer: This protocol is for informational purposes only and should be carried out by

qualified personnel in a properly equipped laboratory, following all appropriate safety

precautions.

Materials:

p-Nitroaniline

Benzoyl chloride

Anhydrous zinc chloride

Toluene

Hydrochloric acid (36%)

Water

Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Thermometer

Reflux condenser

Heating mantle

Scrubber
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Filtration apparatus

Procedure:

Reaction Setup: In a 22-liter, three-neck flask equipped with a sealed stirrer, thermometer,

and reflux condenser connected to a scrubber, charge 3.495 kg of benzoyl chloride and

2.087 kg of anhydrous zinc chloride.

Addition of p-Nitroaniline: While stirring, heat the reaction mixture to an internal temperature

of 140°C. Once the temperature is stable, add 1.657 kg of p-nitroaniline in small portions

over approximately 30 minutes.

Reaction: After the addition of p-nitroaniline is complete, raise the temperature to 200-205°C

and maintain it for one hour.

Quenching: Cool the reaction mixture. Cautiously add a mixture of 1.740 liters of water and

2.785 kg of 36% hydrochloric acid.

Crystallization and Isolation: Allow the mixture to cool to room temperature, which should

induce the crystallization of the product as brown crystals.

Purification: Filter the crystals and wash them with a small amount of cold toluene.

Drying: Dry the product in a vacuum oven at 60-80°C to yield 2-amino-5-
nitrobenzophenone. The expected melting point of the product is 158-159°C.[11]

Key Applications in Drug Development
The primary utility of 2-Amino-5-nitrobenzophenone in the pharmaceutical industry is as a

precursor for the synthesis of benzodiazepine drugs.[1] The amino and nitro groups, along with

the benzophenone core, provide reactive sites for the construction of the characteristic

diazepine ring structure.
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2-Amino-5-nitrobenzophenone
(Starting Material)

Multi-step Synthesis
(e.g., reduction, cyclization)

Benzodiazepine Derivatives

Nitrazepam Flunitrazepam Nimetazepam Lorazepam (via related intermediates) Clonazepam (via related intermediates)

Therapeutic Applications
(e.g., anticonvulsants, muscle relaxants)
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Caption: Role in benzodiazepine synthesis.

Safety and Handling
2-Amino-5-nitrobenzophenone is a chemical that requires careful handling. It is advisable to

consult the Safety Data Sheet (SDS) provided by the supplier before use. General safety

precautions include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use only in a well-ventilated area.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly closed and protect from light.[1]
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First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If

inhaled, move to fresh air. Seek medical attention if any symptoms persist.

This guide provides a comprehensive starting point for researchers and drug development

professionals seeking to procure and utilize 2-Amino-5-nitrobenzophenone. By

understanding its properties, availability, and synthesis, scientists can more effectively

incorporate this important intermediate into their research and development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023384#commercial-availability-and-suppliers-of-2-
amino-5-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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